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Compound of Interest

Compound Name: 2-acetylphenyl 4-methylbenzoate

Cat. No.: B2718613 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Acetylphenyl 4-methylbenzoate is an aromatic ester with the chemical formula C₁₆H₁₄O₃.

[1] This technical guide provides a comprehensive overview of its physical and chemical

properties, drawing upon available data and information from closely related structural analogs.

Due to the limited publicly available experimental data for this specific compound, this guide

leverages data from similar molecules to provide a robust understanding of its characteristics.

This document is intended to serve as a valuable resource for professionals in research and

drug development.

Chemical and Physical Properties
While specific experimental data for 2-acetylphenyl 4-methylbenzoate is not readily available

in the literature, its properties can be inferred from closely related compounds. The data

presented below is a combination of information from public databases and analogous

compounds.
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Property Value Source/Analogy

Molecular Formula C₁₆H₁₄O₃ PubChem CID: 966655[1]

Molecular Weight 268.29 g/mol
Calculated from Molecular

Formula

Appearance Yellow Liquid

Inferred from analogs "2-

acetylphenyl 2-

methylbenzoate" and "2-

acetylphenyl 4-

methoxybenzoate"[2]

Melting Point Not available

Boiling Point Not available

Density Not available

Spectroscopic Data
Detailed spectroscopic data for 2-acetylphenyl 4-methylbenzoate is not published. However,

the expected spectral characteristics can be predicted based on the analysis of structurally

similar compounds, namely 2-acetylphenyl 2-methylbenzoate and 2-acetylphenyl 4-

methoxybenzoate.[2]

Predicted ¹H NMR Spectral Data
The proton NMR spectrum is expected to show signals corresponding to the aromatic protons

on both the acetylphenyl and the methylbenzoyl rings, a singlet for the acetyl methyl group, and

a singlet for the benzoate methyl group.

Predicted ¹³C NMR Spectral Data
The carbon NMR spectrum will likely exhibit signals for the carbonyl carbons of the acetyl and

ester groups, in addition to the aromatic carbons and the methyl carbons.

Chemical Reactivity and Synthesis
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The synthesis of 2-acetylphenyl 4-methylbenzoate can be achieved through standard

esterification methods. A general protocol, based on the synthesis of similar compounds, is

provided below.[2]

General Synthesis Workflow

2-Hydroxyacetophenone +
4-Methylbenzoyl chloride

Stir at Room Temperature

Anhydrous Solvent
(e.g., Dichloromethane)

Base
(e.g., Pyridine or Triethylamine)

Aqueous Workup

Column Chromatography

2-Acetylphenyl 4-methylbenzoate

Click to download full resolution via product page

Caption: General workflow for the synthesis of 2-acetylphenyl 4-methylbenzoate.

Experimental Protocols
While a specific, detailed experimental protocol for the synthesis of 2-acetylphenyl 4-
methylbenzoate is not available, a general procedure can be adapted from the synthesis of its

analogs.[2]

General Procedure for the Synthesis of Aryl Benzoates:
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To a solution of the corresponding phenol (1.0 eq.) and a base (1.2 eq., e.g., triethylamine or

pyridine) in an anhydrous solvent (e.g., dichloromethane) at 0 °C, the appropriate benzoyl

chloride (1.1 eq.) is added dropwise.

The reaction mixture is then allowed to warm to room temperature and stirred for a specified

time (typically monitored by TLC).

Upon completion, the reaction is quenched with water, and the organic layer is separated.

The aqueous layer is extracted with the organic solvent.

The combined organic layers are washed with brine, dried over anhydrous sodium sulfate,

and concentrated under reduced pressure.

The crude product is purified by column chromatography on silica gel to afford the desired

ester.

Safety and Handling
Specific safety data for 2-acetylphenyl 4-methylbenzoate is not available. However, based on

the safety data sheets of analogous compounds such as o-acetylphenyl benzoate, the

following precautions should be taken:

Handling: Use in a well-ventilated area, preferably in a chemical fume hood. Avoid contact

with skin and eyes. Wear appropriate personal protective equipment (PPE), including gloves

and safety glasses.[3]

Storage: Store in a tightly sealed container in a cool, dry place away from incompatible

materials.[3]

Hazards: May be harmful if swallowed, inhaled, or absorbed through the skin. May cause

irritation to the skin, eyes, and respiratory tract.[3]

Biological Activity
There is no specific information in the literature regarding the biological activity or signaling

pathways associated with 2-acetylphenyl 4-methylbenzoate. However, studies on other

acetylated phenolic compounds and benzoate derivatives suggest potential for biological
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activity, such as anti-inflammatory or antimicrobial properties.[4][5][6][7][8] Further research

would be necessary to elucidate any potential therapeutic applications of this specific

compound.

Conclusion
This technical guide provides a summary of the known and inferred physicochemical properties

of 2-acetylphenyl 4-methylbenzoate. While there is a lack of direct experimental data for this

compound, a reasonable understanding of its characteristics can be derived from the

information available for its structural analogs. This guide serves as a foundational resource for

researchers and professionals, highlighting the need for further experimental investigation to

fully characterize this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b2718613#physical-and-chemical-properties-of-2-
acetylphenyl-4-methylbenzoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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